Cas no 1490841-36-5 (3-{[(4-methylcyclohexyl)methyl]amino}propane-1,2-diol)

• Product Name: 3-{[(4-methylcyclohexyl)methyl]amino}propane-1,2-diol
• CAS No: 1490841-36-5
• MF: C₁₁H₂₃NO₂
• MW: 201.305823564529
• CID: 5746443
• PubChem ID: 66174855
• Update Time: 2025-07-23

3-{[(4-methylcyclohexyl)methyl]amino}propane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• EN300-196242
• 3-{[(4-methylcyclohexyl)methyl]amino}propane-1,2-diol
• 1490841-36-5
• AKOS015518011
• 3-[(4-methylcyclohexyl)methylamino]propane-1,2-diol
• 1,2-Propanediol, 3-[[(4-methylcyclohexyl)methyl]amino]-

• Inchi： 1S/C11H23NO2/c1-9-2-4-10(5-3-9)6-12-7-11(14)8-13/h9-14H,2-8H2,1H3
• InChI Key： TYBBWPOYFLUDMJ-UHFFFAOYSA-N
• SMILES： OC(CO)CNCC1CCC(C)CC1

Computed Properties

• Exact Mass: 201.172878976g/mol
• Monoisotopic Mass: 201.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• Density: 1.000±0.06 g/cm3(Predicted)
• Boiling Point: 350.5±27.0 °C(Predicted)
• pka: 14.05±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 3-{[(4-methylcyclohexyl)methyl]amino}propane-1,2-diol

Introduction to 3-{[(4-methylcyclohexyl)methyl]amino}propane-1,2-diol (CAS No. 1490841-36-5)

3-{[(4-methylcyclohexyl)methyl]amino}propane-1,2-diol is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 1490841-36-5, has garnered attention due to its unique structural features and its role in the development of novel therapeutic agents. The presence of multiple functional groups, including amino and hydroxyl moieties, makes it a versatile building block for synthetic chemistry and drug design.

The molecular framework of 3-{[(4-methylcyclohexyl)methyl]amino}propane-1,2-diol consists of a propane backbone with two hydroxyl groups and an N-substituted amine group attached to a 4-methylcyclohexyl moiety. This structural arrangement imparts unique physicochemical properties to the compound, such as solubility, reactivity, and potential biological activity. The cyclohexyl ring's methyl substitution enhances lipophilicity, which can be crucial for drug absorption and distribution within biological systems.

In recent years, there has been growing interest in the development of molecules that can modulate enzyme activity and cellular signaling pathways. The amino group in 3-{[(4-methylcyclohexyl)methyl]amino}propane-1,2-diol serves as a potential site for interaction with biological targets, making it a valuable candidate for medicinal chemistry investigations. Researchers have been exploring its potential as an intermediate in the synthesis of more complex molecules with therapeutic implications.

One of the most promising areas of research involving this compound is its application in the development of kinase inhibitors. Kinases are enzymes that play a critical role in various cellular processes, including cell growth, differentiation, and metabolism. Dysregulation of kinase activity is often associated with diseases such as cancer and inflammatory disorders. The structural features of 3-{[(4-methylcyclohexyl)methyl]amino}propane-1,2-diol make it a suitable scaffold for designing molecules that can selectively inhibit specific kinases.

Recent studies have demonstrated that derivatives of this compound exhibit inhibitory effects on certain kinases, leading to reduced proliferation and enhanced apoptosis in cancer cell lines. These findings have opened up new avenues for the development of targeted therapies against various malignancies. The ability to fine-tune the pharmacophoric features of this molecule by introducing additional functional groups or modifications has further expanded its potential applications.

The synthesis of 3-{[(4-methylcyclohexyl)methyl]amino}propane-1,2-diol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and asymmetric synthesis, have been employed to produce enantiomerically pure forms of the compound. These techniques are essential for developing drugs with improved pharmacological profiles and reduced side effects.

In addition to its role in drug development, this compound has also been investigated for its potential use in material science. Its unique structural properties make it a candidate for applications in polymers and coatings where specific functionalities are required. The hydroxyl groups can participate in hydrogen bonding interactions, enhancing adhesion properties, while the lipophilic nature of the cyclohexyl moiety contributes to thermal stability.

The growing body of research on 3-{[(4-methylcyclohexyl)methyl]amino}propane-1,2-diol underscores its importance as a versatile intermediate in pharmaceutical and materials science applications. As our understanding of its chemical behavior and biological activity continues to evolve, new opportunities for innovation are likely to emerge. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be crucial in harnessing the full potential of this compound.

The future directions for research on this molecule include exploring its interactions with other biological targets beyond kinases. Additionally, computational modeling and high-throughput screening techniques can be employed to identify novel derivatives with enhanced efficacy and selectivity. These approaches will accelerate the discovery process and facilitate the translation of laboratory findings into clinical applications.

In conclusion, 3-{[(4-methylcyclohexyl)methyl]amino}propane-1,2-diol (CAS No. 1490841-36-5) is a multifaceted compound with significant potential in pharmaceutical chemistry. Its unique structural features make it a valuable scaffold for drug design and material science applications. Ongoing research efforts are expected to yield novel therapeutic agents that address unmet medical needs and improve patient outcomes.